2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl salicylate

• IUPAC Name: [(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-hydroxybenzoate
• InChI: InChI=1S/C21H24O12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)21(32-16)33-20(27)14-7-5-6-8-15(14)26/h5-8,16-19,21,26H,9H2,1-4H3/t16-,17-,18+,19-,21+/m1/s1
• InChI Key: PQXVOALTWKYYIH-YRIDSSQKSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC(=O)C2=CC=CC=C2O)OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC(=O)C2=CC=CC=C2O)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C21H24O12
• Molecular Weight: 468.4 g/mol

Description

Molecular Structure Analysis

The benzene ring of 2 H -chromen-2-one had some characteristic absorption bands for aromatic C=C bonds in region at ν = 1540–1480 cm−1. 1 H NMR spectra exhibited chemical shifts in accordance with the structure of compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Glycosylation : One study describes the synthesis of glucosylamino heterocycles using 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate, demonstrating its utility in chemical glycosylation processes (Gama, Shibuya, & Shimizu, 2000).

• Glycopeptide Synthesis : In another research, the synthesis of N-(β-D-glucopyranosyl)- and N-(2-acetamido-2-deoxy-β-D-glucopyranosyl) amides using 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl derivatives was explored, which is significant in glycopeptide synthesis (Györgydeák et al., 2004).

• Radical Cyclisations : The compound was used in directing bromopropargyloxy additions to the olefinic bonds of vinylogous esters, facilitating the generation of quaternary carbon stereogenic centres (Mccague, Pritchard, Stoodley, & Williamson, 1998).

Applications in Medicinal Chemistry

• Antimicrobial Evaluation : A study involving the glycosylation of 1,2-Dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione with 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide revealed the synthesis of S-glycosides exhibiting significant antimicrobial activities (El Ashry, El Tamany, Abd El Fattah, Boraei, & Abd El-Nabi, 2013).

• Synthesis of N-glycosides of Thioxo-thiazolidinones : The reaction of 5-Arylidene-2-thioxo-4-thiazolidinones with 2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranosyl bromides to form N-glycosides demonstrated potential antimicrobial activities (Metwally, Abdalla, Mosselhi, & El-Desoky, 2010).

Structural Analysis

• Solid-State Structure Analysis : Comprehensive structural analyses of methyl 2,4,6-tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl-β-d-glucopyranosyl)-β-d-galactopyranoside were performed using experimental and theoretical methods, providing insights into the molecular structure of derivatives of this compound (Gubica et al., 2013).

Mechanism of Action

Target of Action

It’s known that salicylates generally target inflammatory pathways, often inhibiting cyclooxygenase enzymes .

Mode of Action

Salicylates, in general, are known to inhibit the production of prostaglandins and other mediators of inflammation in the cyclooxygenase (COX) pathway .

Biochemical Pathways

The compound likely affects the cyclooxygenase pathway, given the known effects of salicylates . This pathway is crucial in the inflammatory response, and its inhibition can lead to reduced inflammation .

Pharmacokinetics

Salicylates are generally well absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine .

Result of Action

Salicylates are known to reduce inflammation, pain, and fever, and may also have antithrombotic effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl salicylate . For instance, the compound may be less stable or effective in acidic environments .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.